Cas no 2368828-44-6 (2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1))

• Product Name: 2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1)
• CAS No: 2368828-44-6
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• MDL: MFCD26959523
• CID: 5155283
• Update Time: 2026-03-03

2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1) Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1)

• MDL： MFCD26959523
• Inchi： 1S/C10H18N2O.ClH.H2O/c1-12-8-10(5-3-9(12)13)4-2-6-11-7-10;;/h11H,2-8H2,1H3;1H;1H2
• InChI Key： CQKOXOCAYYKFRT-UHFFFAOYSA-N
• SMILES： CN1C(CCC2(CNCCC2)C1)=O.Cl.O

Additional information on 2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1)

Comprehensive Overview of 2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1) (CAS No. 2368828-44-6)

2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1) is a specialized organic compound with the CAS number 2368828-44-6, widely recognized in pharmaceutical and chemical research. This compound belongs to the class of spirocyclic compounds, which are increasingly gaining attention due to their unique structural properties and potential applications in drug discovery. The presence of a spirocyclic core and a hydrated hydrochloride salt form enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1) features a spiro[5.5]undecane framework, which is a bicyclic system with two fused rings sharing a single carbon atom. This structural motif is often explored in medicinal chemistry for its ability to mimic bioactive conformations. Researchers are particularly interested in its potential role as a building block for central nervous system (CNS) therapeutics, given the growing demand for novel neuroactive compounds in treating disorders like Alzheimer's and Parkinson's disease.

In recent years, the search for spirocyclic compounds has surged, driven by their versatility in drug design. 2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1) is no exception, with its hydrated hydrochloride form offering improved handling characteristics. This compound is often discussed in forums and publications focusing on heterocyclic chemistry and pharmaceutical intermediates, aligning with trends in green chemistry and sustainable synthesis methods.

One of the key advantages of 2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1) is its potential application in peptide mimetics and small molecule inhibitors. These areas are highly relevant to current research on protein-protein interactions and enzyme modulation, topics frequently searched by scientists and students alike. The compound's CAS No. 2368828-44-6 is often queried in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial settings.

From a synthetic perspective, the preparation of 2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1) involves multi-step organic transformations, including cyclization and salt formation processes. These methods are frequently optimized to meet the demands of high-throughput screening and combinatorial chemistry, which are critical for accelerating drug discovery pipelines. The compound's hydrate form also underscores its compatibility with aqueous environments, a feature valued in biocompatible materials research.

As the scientific community continues to explore spirocyclic architectures, compounds like 2,8-Diazaspiro[5.5]undecan-3-one, 2-methyl-, hydrochloride, hydrate (1:2:1) will remain at the forefront of innovation. Its relevance to fragment-based drug design and scaffold hopping strategies makes it a subject of ongoing investigation. For those interested in structural diversity and molecular complexity, this compound offers a compelling case study in modern chemical synthesis.